Cas no 36566-94-6 (Penta-1,3-dien-1-one)

Penta-1,3-dien-1-one structure
Penta-1,3-dien-1-one structure
Product Name:Penta-1,3-dien-1-one
CAS No:36566-94-6
MF:C5H6O
MW:82.1005415916443
CID:2824220
PubChem ID:53864854
Update Time:2024-03-01

Penta-1,3-dien-1-one Chemical and Physical Properties

Names and Identifiers

    • Penta-1,3-dien-1-one
    • Inchi: 1S/C5H6O/c1-2-3-4-5-6/h2-4H,1H3
    • InChI Key: GYZMAAQHNCDTQP-UHFFFAOYSA-N
    • SMILES: O=C=CC=CC

Computed Properties

  • Exact Mass: 82.041864811g/mol
  • Monoisotopic Mass: 82.041864811g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 1
  • Complexity: 86.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 1.7
  • Topological Polar Surface Area: 17.1
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